Cas no 73323-80-5 (2-chloroethyl trifluoromethanesulfonate)

• Product Name: 2-chloroethyl trifluoromethanesulfonate
• CAS No: 73323-80-5
• MF: C₃H₄ClF₃O₃S
• MW: 212.575269699097
• CID: 977965
• PubChem ID: 100525
• Update Time: 2025-06-12

2-chloroethyl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-chloroethyl trifluoromethanesulfonate
• 2-CHLOROETHYL TRIFLUOROMETHANESULPHONATE
• (2-chloroethyl)silane
• 2-Chlorethylthiobenzoesaeure
• 2-chloroethyl benzoyl sulfide
• 2-chloroethyl phosphite
• 2-chloroethyl silane
• 2-chloroethyl thiobenzoate
• 2-chloroethyltriflate
• CCRIS 5949
• Ethanol, 2-chloro-, phosphite (3:1)
• Phosphorous acid, tris(2-chloroethyl) ester
• Thiobenzoesaeure-(2-chloroethyl)-ester
• tri(2-chloroethyl) phosphite
• tris(2-chloroethoxy)phosphine
• tris(2-chloro-ethyl)phosphite
• tris-2-chloroethyl phosphite
• NSC 314043
• CHEMBL167526
• 2-Chloroethyl 1,1,1-trifluoromethanesulfonate
• NSC-314043
• DTXSID10223561
• 73323-80-5
• Trifluoro-methanesulfonic acid 2-chloro-ethyl ester
• NSC314043
• ZJ8QW7PCL5
• SCHEMBL1924854
• EN300-1081115
• CS-0231370
• Methanesulfonic acid, trifluoro-, 2-chloroethyl ester
• Methanesulfonic acid, 1,1,1-trifluoro-, 2-chloroethyl ester
• AKOS025310225
• G32530
• 2-chloroethyl triflate

• Inchi： 1S/C3H4ClF3O3S/c4-1-2-10-11(8,9)3(5,6)7/h1-2H2
• InChI Key： OJEPTKFBWNNVHK-UHFFFAOYSA-N
• SMILES： ClCCOS(C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 211.95222
• Monoisotopic Mass: 211.9521773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.595±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: -50.5--50.0 ºC
• Boiling Point: 170.8±40.0 ºC (760 Torr),
• Flash Point: 57.1±27.3 ºC,
• Solubility: Slightly soluble (2.1 g/l) (25 º C),
• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives

Additional information on 2-chloroethyl trifluoromethanesulfonate

2-Chloroethyl Trifluoromethanesulfonate (CAS No. 73323-80-5): An Overview of Its Properties, Applications, and Recent Research Advances

2-Chloroethyl trifluoromethanesulfonate (CAS No. 73323-80-5) is a versatile reagent widely used in organic synthesis, particularly in the preparation of various functionalized compounds. This compound, also known as chloroethyl triflate, is a colorless liquid with a molecular formula of C₄H₅ClF₃O₃S. Its unique chemical structure and reactivity make it an essential tool in the synthesis of pharmaceuticals, agrochemicals, and materials science.

The chemical structure of 2-chloroethyl trifluoromethanesulfonate consists of a chloroethyl group attached to a trifluoromethanesulfonyl group. The trifluoromethanesulfonyl group (CF₃SO₂) is known for its strong electron-withdrawing properties and high stability, which contribute to the compound's reactivity and selectivity in various chemical transformations. The chloroethyl group, on the other hand, provides a reactive site for nucleophilic substitution reactions.

In recent years, 2-chloroethyl trifluoromethanesulfonate has gained significant attention in the field of organic synthesis due to its ability to participate in a wide range of reactions. One of the most notable applications is in the synthesis of fluorinated compounds, which are increasingly important in pharmaceutical and materials science. The trifluoromethanesulfonyl group can be readily converted into other functional groups, such as alcohols, amines, and ethers, through various synthetic routes.

A study published in the Journal of Organic Chemistry highlighted the use of 2-chloroethyl trifluoromethanesulfonate in the synthesis of fluorinated alcohols. The researchers demonstrated that this reagent can efficiently undergo nucleophilic substitution reactions with various nucleophiles, leading to the formation of highly functionalized fluorinated alcohols with excellent yields and selectivity. This finding has significant implications for the development of new pharmaceuticals and materials with improved properties.

Beyond its use in organic synthesis, 2-chloroethyl trifluoromethanesulfonate has also found applications in polymer chemistry. A recent study published in Macromolecules explored the use of this reagent in the synthesis of fluorinated polymers. The researchers showed that 2-chloroethyl trifluoromethanesulfonate can be used as an efficient initiator for controlled radical polymerization, leading to well-defined polymers with tailored properties. These polymers have potential applications in areas such as coatings, adhesives, and biomedical devices.

In addition to its synthetic utility, 2-chloroethyl trifluoromethanesulfonate has been investigated for its biological activity. A study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits moderate antiviral activity against several viral strains. The researchers suggested that the presence of the trifluoromethanesulfonyl group may contribute to its antiviral properties by disrupting viral replication processes. While further research is needed to fully understand the mechanism of action, these findings open up new possibilities for the development of antiviral agents based on this compound.

The safety and environmental impact of 2-chloroethyl trifluoromethanesulfonate are also important considerations. While it is not classified as a hazardous material under current regulations, proper handling and disposal procedures should be followed to ensure safety and minimize environmental impact. Researchers are actively exploring greener synthetic methods to produce this compound with reduced environmental footprint.

In conclusion, 2-chloroethyl trifluoromethanesulfonate (CAS No. 73323-80-5) is a valuable reagent with a wide range of applications in organic synthesis, polymer chemistry, and biological research. Its unique chemical properties make it an indispensable tool for chemists working in various fields. As research continues to advance, it is likely that new applications and insights into the behavior of this compound will emerge, further expanding its utility and impact.